Cas no 1807941-15-6 (cis-3-(Pyrrolidin-1-yl)cyclobutan-1-ol Hydrochloride)

• Product Name: cis-3-(Pyrrolidin-1-yl)cyclobutan-1-ol Hydrochloride
• CAS No: 1807941-15-6
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD28384020
• CID: 5053754
• PubChem ID: 112756665
• Update Time: 2025-06-29

cis-3-(Pyrrolidin-1-yl)cyclobutan-1-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-1-yl)cyclobutan-1-ol hydrochloride
• 3-pyrrolidin-1-ylcyclobutan-1-ol;hydrochloride
• Z2301685470
• (1s,3s)-3-(pyrrolidin-1-yl)cyclobutan-1-ol hydrochloride
• cis-3-(Pyrrolidin-1-yl)cyclobutan-1-ol Hydrochloride

• MDL： MFCD28384020
• Inchi： 1S/C8H15NO.ClH/c10-8-5-7(6-8)9-3-1-2-4-9;/h7-8,10H,1-6H2;1H
• InChI Key： QPRVSAXQIKHOND-UHFFFAOYSA-N
• SMILES： Cl.OC1CC(C1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 114
• Topological Polar Surface Area: 23.5

Additional information on cis-3-(Pyrrolidin-1-yl)cyclobutan-1-ol Hydrochloride

Introduction to cis-3-(Pyrrolidin-1-yl)cyclobutan-1-ol Hydrochloride (CAS No. 1807941-15-6)

cis-3-(Pyrrolidin-1-yl)cyclobutan-1-ol Hydrochloride (CAS No. 1807941-15-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as cis-PCCOH HCl, is a derivative of cyclobutanol and pyrrolidine, and it exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of cis-3-(Pyrrolidin-1-yl)cyclobutan-1-ol Hydrochloride consists of a cyclobutanol ring with a pyrrolidine substituent, forming a chiral center. The presence of the hydrochloride salt ensures its solubility in aqueous solutions, which is crucial for its use in biological systems. The cis configuration of the compound adds to its stereochemical complexity and contributes to its specific biological activities.

Recent studies have focused on the potential therapeutic applications of cis-PCCOH HCl. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are targets for numerous drugs. cis-PCCOH HCl has been shown to interact with specific GPCRs, potentially modulating their activity and signaling cascades.

In preclinical studies, cis-PCCOH HCl has demonstrated promising results in models of neurological disorders. For instance, it has been investigated for its potential to alleviate symptoms in conditions such as Parkinson's disease and Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further development in these areas.

Beyond neurological applications, cis-PCCOH HCl has also shown potential in the treatment of pain and inflammation. Studies have indicated that it can inhibit the activity of certain enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual mechanism of action could provide a more comprehensive approach to pain management compared to existing treatments.

The synthesis of cis-PCCOH HCl involves several steps, including the formation of the cyclobutanol ring and the introduction of the pyrrolidine substituent. Advanced synthetic methods have been developed to optimize the yield and purity of the final product. These methods often involve catalytic processes and precise control over reaction conditions to ensure the desired cis configuration.

In addition to its therapeutic potential, cis-PCCOH HCl has also been studied for its use as a research tool. Its unique chemical properties make it useful for probing specific biological pathways and understanding the mechanisms underlying various diseases. Researchers have utilized this compound in cell-based assays and animal models to gain insights into receptor-ligand interactions and signaling dynamics.

The safety profile of cis-PCCOH HCl is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed. However, ongoing research is necessary to fully characterize its safety profile and ensure its suitability for clinical use.

In conclusion, cis-3-(Pyrrolidin-1-yl)cyclobutan-1-ol Hydrochloride (CAS No. 1807941-15-6) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and pharmacological properties make it an exciting candidate for further investigation and development in various fields of medicine.